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Compound of Interest

Compound Name: Ethyl 4-cyanobutanoate
CAS No.: 10444-38-9
Cat. No.: B088625

Get Quote

Executive Summary & Compound Identity

Ethyl 4-cyanobutanoate (also known as Ethyl 4-cyanobutyrate) is a bifunctional aliphatic ester

widely utilized as a pharmaceutical intermediate, particularly in the synthesis of glufosinate and

various pyrrolidone derivatives. Its structure features two distinct electron-withdrawing termini—

an ethoxycarbonyl group and a nitrile group—separated by a propyl chain, creating a unique

spectroscopic signature.

Property

Data

CAS Registry Number

15622-33-0

IUPAC Name

Ethyl 4-cyanobutanoate

Molecular Formula

Molecular Weight

141.17 g/mol

Physical State

Colorless to pale yellow liquid

Boiling Point

~125-130 °C at 10 mmHg
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Infrared Spectroscopy (IR) Analysis

The IR spectrum of Ethyl 4-cyanobutanoate is dominated by two diagnostic bands
corresponding to the carbonyl and nitrile functionalities. The separation of these functional
groups by a saturated chain prevents significant conjugation, resulting in "textbook™ absorption

frequencies.

Key Absorption Bands

Wavenumber . . .
Intensity Assignment Functional Group
(cm™)
) Alkyl C-H stretching
2980 — 2870 Medium

(sp?).

Nitrile stretch.

Diagnostic peak.
2250 — 2245 Medium/Sharp Distinct from alkynes

due to intensity and

position.

Ester carbonyl.

1735-1740 Strong Typical for saturated
aliphatic esters.

C-O-C stretching

1180 — 1200 Strong (Ester)
ster).

Experimental Insight: When analyzing crude reaction mixtures (e.g., from the cyanation of ethyl
4-bromobutyrate), the appearance of the sharp band at 2250 cm~! and the disappearance of
the C-Br stretch (approx. 500—600 cm~?) serves as the primary reaction monitoring metric.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data reflects the symmetry of the ethyl group and the distinct electronic environments

of the propyl chain carbons.

H NMR Analysis (Proton)

Solvent: CDCI
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(Reference: TMS at 0.00 ppm)

The molecule contains five distinct proton environments. The propyl chain protons appear as a
sequence of multiplets due to spin-spin coupling (
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Shift (
Multiplicity
» Ppm)

Integration Assignment

Structural
Logic

Quartet (
4.16
Hz)

2H

Deshielded by
oxygen;
characteristic of

ethyl esters.

Triplet (
2.48
Hz)

2H

-protons to
carbonyl.
Deshielded by
anisotropic effect
of C=0.

Triplet (
2.42
Hz)

2H

-protons to nitrile.
Deshielded by
cyano group.[1]
Overlap with
2.48 is common
in low-field

instruments.

1.98 - 2.05 Quintet

2H

-protons.
Shielded relative

to

-positions but
deshielded vs.

bulk alkanes.

Triplet (
1.27
Hz)

3H

Terminal methyl

of the ethyl ester.

C NMR Analysis (Carbon)

The
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C spectrum displays 7 distinct signals. The nitrile carbon typically appears at lower intensity

due to lack of NOE enhancement and long relaxation times.

Shift (
Carbon Type Assignment
» Ppm)
1725 Quaternary (C=0) Ester Carbonyl
119.2 Quaternary (CN) Nitrile Carbon
Secondary (CH O-CH
60.8
) (Ethyl)
Secondary (CH
32.8 ) -Carbon to Ester
Secondary (CH
24.5 | _Carbon (Middle of chain)
Secondary (CH -Carbon to Nitrile (Upfield due
16.4 ) to anisotropic shielding cone of
CN)
Primary (CH
14.2 Methyl (Ethyl)
)

NMR Structural Correlation Diagram

The following diagram maps the logical flow of assignment based on electronic effects.
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Ethyl Group Deshielding by O .
(Typical Pattern) | 1H: 4.16 (q), 1.27 (t)

Ethyl 4-cyanobutanoate

Structure
Propyl Chain Anisotropy p| L1H:-2.48 ()
EWG Effects . Alpha to C=0
( ) Inductive Effect :
1H: ~2.42 (t)
Alpha to CN

Figure 1: NMR Signal Assignment Logic

Click to download full resolution via product page

Mass Spectrometry (MS) Analysis

lonization Mode: Electron Impact (El, 70 eV) Molecular lon (M*): m/z 141

The fragmentation pattern follows characteristic pathways for ethyl esters and aliphatic nitriles.

The molecular ion is often weak but observable.

Fragmentation Pathway Table
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m/z lon Identity Mechanism

141 Molecular lon (Weak)

Loss of Ethyl group (

112
).
Base Peak Candidate. Loss of
Ethoxy (
96 . . .
). Formation of Acylium ion (
).
Loss of
68 . Formation of
Propyl chain fragment
41 py g

(Hydrocarbon cluster).

Fragmentation Logic Diagram

The McLafferty rearrangement is theoretically possible but less favored than simple

-cleavage due to the linear nitrile terminus.

Molecular lon
[M]+ m/z 141

Alpha Cleavage\ Inductive Cleavage
(Loss of -OEt) \(Loss of -COOE:t)

Acylium lon Nitrile Alkyl lon
[M - OEt]+ [M - COOE(t]+
m/z 96 m/z 68

Figure 2: Primary Fragmentation Pathways (EI-MS)
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Synthesis Context & Purity Verification

For researchers synthesizing this compound (e.g., from Ethyl 4-bromobutyrate via nucleophilic
substitution with NaCN), spectroscopic purity is critical.

e Reaction Monitoring: Watch for the complete disappearance of the C-Br stretch in IR and the
shift of the

-methylene protons in
H NMR from ~3.4 ppm (in the bromo-precursor) to ~2.42 ppm (in the cyano-product).

o Impurity Alert: Residual

-butyrolactone (starting material for the bromo-ester) shows a distinct carbonyl stretch at
~1770 cm~1 (lactone) vs 1735 cm~1 (linear ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Ethyl 4-cyanobutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088625/docs#technical-guide-spectroscopic-
characterization-of-ethyl-4-cyanobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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